Cas no 857042-51-4 (4-Pyrimidinemethanol, 2-amino-5-bromo-)
857042-51-4 structure
Product Name:4-Pyrimidinemethanol, 2-amino-5-bromo-
CAS No:857042-51-4
MF:C5H6BrN3O
MW:204.024639606476
CID:4243728
PubChem ID:23657889
Update Time:2025-04-24
4-Pyrimidinemethanol, 2-amino-5-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinemethanol, 2-amino-5-bromo-
- (2-amino-5-bromo-4-pyrimidinyl)methanol
- AN-584/43409797
- 857042-51-4
- (2-amino-5-bromopyrimidin-4-yl)methanol
-
- Inchi: 1S/C5H6BrN3O/c6-3-1-8-5(7)9-4(3)2-10/h1,10H,2H2,(H2,7,8,9)
- InChI Key: QXWALVJLIVUEKN-UHFFFAOYSA-N
- SMILES: C1(N)=NC=C(Br)C(CO)=N1
Computed Properties
- Exact Mass: 202.96942Da
- Monoisotopic Mass: 202.96942Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72Ų
4-Pyrimidinemethanol, 2-amino-5-bromo- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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